Cas no 1823454-32-5 (1-Propanol, 3,3,3-trifluoro-2-[(1-phenylethyl)amino]-)

• Product Name: 1-Propanol, 3,3,3-trifluoro-2-[(1-phenylethyl)amino]-
• CAS No: 1823454-32-5
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• MDL: MFCD30180480
• CID: 5240540
• PubChem ID: 76156395
• Update Time: 2026-03-08

1-Propanol, 3,3,3-trifluoro-2-[(1-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3,3,3-trifluoro-2-[(1-phenylethyl)amino]-

• MDL： MFCD30180480
• Inchi： 1S/C11H14F3NO/c1-8(9-5-3-2-4-6-9)15-10(7-16)11(12,13)14/h2-6,8,10,15-16H,7H2,1H3
• InChI Key： WPRAZMSOEFRBNF-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=CC=C1)C)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Propanol, 3,3,3-trifluoro-2-[(1-phenylethyl)amino]-

1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino]

The compound 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino], with CAS No. 1823454-32-5, is a highly specialized organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its trifluorinated propanol backbone and a substituted phenethylamine group, making it a versatile molecule with promising prospects in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The trifluoromethyl group in 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino] contributes to its lipophilicity and stability, which are critical factors in drug design. Researchers have explored its potential as a building block for creating novel pharmaceutical agents targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In addition to its medicinal applications, this compound has shown promise in the field of materials science. Its unique structure allows for the formation of stable amorphous solids and nanoparticles, which are highly sought after in the development of advanced drug delivery systems. The phenethylamine moiety in 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino] facilitates interactions with biological membranes, making it an ideal candidate for targeted drug delivery applications.

The synthesis of 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino] involves a multi-step process that combines fluorination techniques with amine coupling reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. This has enabled researchers to explore its potential in diverse industrial applications, including agrochemicals and specialty chemicals.

From an environmental standpoint, the stability and biodegradability of 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino] have been extensively studied to ensure its safe use in commercial products. Regulatory bodies have also expressed interest in this compound due to its potential as a precursor for novel chemical entities with reduced ecological impact.

In conclusion, 1-Propanol, 3,3,3-Trifluoro-2-[(1-Phenylethyl)Amino] (CAS No. 1823454-32-5) represents a cutting-edge chemical entity with vast opportunities for innovation across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop next-generation materials and pharmaceuticals. As ongoing research continues to uncover new applications for this compound